[(2-Methyl-1-propionylpropoxy)(4-phenylbutyl)phosphinoyl]acetic acid

Specification

• CAS No.: 123599-78-0
• Molecular Formula: C₁₉H₂₉O₆P
• Molecular Weight: 384.4
• IUPAC Name: 2-[(2-methyl-1-propanoyloxypropoxy)-(4-phenylbutyl)phosphoryl]acetic acid
• Standard InChI: InChI=1S/C19H29O6P/c1-4-18(22)24-19(15(2)3)25-26(23,14-17(20)21)13-9-8-12-16-10-6-5-7-11-16/h5-7,10-11,15,19H,4,8-9,12-14H2,1-3H3,(H,20,21)
• SMILES: CCC(=O)OC(C(C)C)OP(=O)(CCCCC1=CC=CC=C1)CC(=O)O

Introduction

Chemical Properties and Identification

[(2-Methyl-1-propionylpropoxy)(4-phenylbutyl)phosphinoyl]acetic acid is a phosphinoyl acetic acid derivative characterized by its complex molecular structure. Its chemical identity is confirmed by the following parameters:

Parameter	Value
CAS Number	123599-78-0
Molecular Formula	$\text{C}_{19}\text{H}_{29}\text{O}_5\text{P}$
Molecular Weight	368.41 g/mol
Appearance	Powder
Purity	98–99% (pharmaceutical grade)
Storage Conditions	Dry, cool environment

Synonyms include:

• [2-Methyl-l-(l-oxopropoxy)propoxyphosphinyl]acetic acid

• [2-Methyl-l-(l-Oxopropoxy)Propoxy][(4-Phenylbutyl)Phosphinyl]Acetic Acid

• Fosinopril intermediate

This compound’s phosphinoyl group suggests reactivity in nucleophilic substitution or coordination chemistry, critical for synthesizing APIs.

Manufacturing and Supply Chain

The compound is produced by specialized chemical manufacturers, primarily in India. Key supply details include:

Supplier Regions and Capacities

Region	Number of Suppliers	Notable Cities	Purity Ranges
Telangana	9	Hyderabad, Secunderabad	99.74%, 99.5%, 99.45%
Karnataka	2	Bengaluru	99% and above
Gujarat	4	Ahmedabad	98–99%
Maharashtra	4	Mumbai, Pune	98–99%
New Delhi	3	N/A	98–99%

Data aggregated from supplier listings

Packaging Options

• Standard: 25 kg drums/HDPE containers, 100–1,000 kg IBC tanks

• Customized: 1–10 MT bulk shipments, 50–500 kg drums

Production Capacity
Manufacturers report capacities of 100–1,000 kg/month, with lead times of 5–7 days for smaller orders.

Parameter	Specification	Method
Purity	≥98% (HPLC/GC)	HPLC, GC-MS
Heavy Metals	≤10 ppm	ICP-OES
Residual Solvents	USP/Ph. Eur. Limits	GC-HS
Microbial Contamination	Sterility (if required)	USP <71>

Adapted from supplier certifications

Storage Recommendations

• Temperature: 2–8°C (refrigeration unnecessary)

• Humidity: ≤60% (desiccant recommended)

• Light Protection: Amber glass containers for sensitive batches

Market and Supply Dynamics

The global market for this compound is niche, driven by demand for ACE inhibitors and related APIs. Key trends include:

• Regional Concentration: India dominates production due to cost-effective manufacturing and experienced suppliers.

• Price Sensitivity: FOB pricing starts at $15/kg, with bulk discounts for orders exceeding 100 kg.

• Customization: Suppliers accommodate tailored formulations, including moisture-sensitive packaging.